Cas no 117606-16-3 (9H-Purin-6-amine,N-(5-chrysenylmethyl)-)

• Product Name: 9H-Purin-6-amine,N-(5-chrysenylmethyl)-
• CAS No: 117606-16-3
• MF: C₂₄H₁₇N₅
• MW: 375.425284147263
• CID: 197177
• PubChem ID: 164042
• Update Time: 2025-04-19

9H-Purin-6-amine,N-(5-chrysenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-(5-chrysenylmethyl)-
• N(6)-((chrysen-5-yl)methyl)adenine
• N-(chrysen-5-ylmethyl)-7H-purin-6-amine
• 1H-Purin-6-amine, N-(5-chrysenylmethyl)-
• N6-Cyma
• DTXSID70151836
• 117606-16-3
• N-(Chrysen-5-ylmethyl)-9H-purin-6-amine

• Inchi： 1S/C24H17N5/c1-4-8-19-15(5-1)9-10-20-18-7-3-2-6-16(18)11-17(21(19)20)12-25-23-22-24(27-13-26-22)29-14-28-23/h1-11,13-14H,12H2,(H2,25,26,27,28,29)
• InChI Key： CTFRLNJWYCKBNP-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N=CN2)CC1=CC2C=CC=CC=2C2C=CC3C=CC=CC=3C=21

Computed Properties

• Exact Mass: 374.14078
• Monoisotopic Mass: 375.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 63.59